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Compound of Interest

Compound Name: 2-Pyridylethylmercaptan

Cat. No.: B013859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms and alternative
nomenclature for the chemical compound 2-(2-mercaptoethyl)pyridine. A clear understanding of
the various names used to identify this compound is essential for accurate literature searches,
unambiguous communication in research and development, and proper chemical inventory
management.

Chemical Identity

The compound in focus is a pyridine derivative with a mercaptoethyl substituent at the second
position of the pyridine ring. Its unambiguous identification is crucial for scientific and
commercial purposes.

Tabulated Synonyms and Identifiers

The following tables summarize the various names and identifiers associated with 2-(2-
mercaptoethyl)pyridine, providing a quick reference for researchers.

Table 1: Common and Systematic Names
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Name Type Name

IUPAC Name 2-(pyridin-2-yl)ethanethiol[1]
Common Name 2-Mercaptoethylpyridine[1]
Alternative Name 2-Pyridineethanethiol[1]
Alternative Name 2-(2-Pyridyl)ethanethiol[1]
Alternative Name 2-(Pyridin-2-yl)ethane-1-thiol[1][2]
Abbreviation 2-PEM[1]

Table 2: Chemical Identifiers

Identifier Type Identifier

CAS Number 2044-28-2[1]
PubChem CID 150963[1]

DSSTox Substance ID DTXSID10174387[1]
EC Number 806-242-0[1]
Beilstein Registry Number 111206[1]

Nomenclature Relationships

The relationship between the different naming conventions can be visualized to understand
their hierarchy and context. The IUPAC name provides the systematic and universally accepted
identifier, while other names are more commonly used in literature and commercial catalogs.
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Systematic & Primary Identifiers
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Caption: Hierarchical relationship of synonyms for 2-(2-mercaptoethyl)pyridine.

Distinction from Related Compounds

It is critical to distinguish 2-(2-mercaptoethyl)pyridine from structurally similar compounds that
may have different chemical properties and applications.

Table 3: Structurally Related but Distinct Compounds
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Compound Name CAS Number Key Structural Difference

o The mercapto group is directly
2-Mercaptopyridine 2637-34-5[3] o
attached to the pyridine ring.[3]

The sulfur atom is part of an
2-(Ethylthio)pyridine 19006-76-9[4] ethylthio group, not a terminal
thiol.[4]

There is a single carbon
(methylene group) between

2-Pyridinemethanethiol 2044-73-7[5] S )
the pyridine ring and the thiol.

[5]

The mercaptoethyl group is at
3-Pyridineethanethiol Not specified the 3-position of the pyridine
ring.[6]

The mercaptoethyl group is at
4-(2-Thioethyl)pyridine Not specified the 4-position of the pyridine
ring.[7]

This guide serves as a foundational reference for the accurate identification and
communication regarding 2-(2-mercaptoethyl)pyridine. For experimental protocols and detailed
physicochemical data, researchers are encouraged to consult the primary literature and
chemical databases using the identifiers provided herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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